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Compound of Interest

Compound Name: Leiopyrrole

Cat. No.: B1674708

For Researchers, Scientists, and Drug Development Professionals
Introduction

Leiopyrrole, with the CAS number 5633-16-9, is a chemical compound identified as an
anticholinergic drug.[1] This technical guide provides a comprehensive overview of its known
properties, potential mechanisms of action, and a plausible synthetic approach. The information
is curated for researchers and professionals in the field of drug development and scientific
research.

Physicochemical Properties

Leiopyrrole is a solid powder with the molecular formula C23H28N20.[2][3] While some
physical properties have been reported, specific data regarding its melting point and solubility
remain largely unavailable in published literature.[4][5]

Table 1: Physicochemical Properties of Leiopyrrole
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Property Value Source(s)
CAS Number 5633-16-9 [2][6]
Molecular Formula C23H28N20 [2][3][6]

Molecular Weight 348.481 g/mol [2]
Boiling Point 497.9°C at 760 mmHg [2]
Density 1.01 g/cm3 [2]
Flash Point 254.9°C [2]
LogP 5.17330 [2]
Appearance Solid powder [3]
Melting Point No data available [4115]
Solubility No data available [41[5]

Biological Activity and Mechanism of Action

Leiopyrrole is classified as an anticholinergic agent.[1] Anticholinergic drugs function by

competitively inhibiting the action of the neurotransmitter acetylcholine (ACh) at muscarinic

receptors in the parasympathetic nervous system. This blockade leads to a variety of

physiological effects.

General Anticholinergic Signaling Pathway

While specific signaling pathways for Leiopyrrole have not been detailed in the available

literature, a general mechanism for anticholinergic drugs can be inferred. The diagram below

illustrates the typical action of an anticholinergic agent like Leiopyrrole at a muscarinic

synapse.
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Caption: General mechanism of anticholinergic drugs like Leiopyrrole.

The inhibition of acetylcholine binding at muscarinic receptors prevents the initiation of the
signal transduction cascade, leading to the observed physiological effects of anticholinergic
agents. These effects can include decreased secretions, relaxation of smooth muscle, and
changes in heart rate.

Synthesis

A specific, detailed experimental protocol for the synthesis of Leiopyrrole (CAS 5633-16-9) is
not readily available in the public domain. However, based on the identified precursors, a
plausible synthetic route can be conceptualized.

Potential Synthetic Workflow

The synthesis of 1-(o-(2-(Diethylamino)ethoxy)phenyl)-2-methyl-5-phenylpyrrole (Leiopyrrole)
likely involves a multi-step process. The following diagram outlines a logical relationship
between potential starting materials and the final product.
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Potential Precursors

2-Aminophenol 1-Phenyl-1,4-pentanedione 2-Chloro-N,N-diethylethanamine
(CAS: 95-55-6) (CAS: 583-05-1) (CAS: 100-35-6)
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2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenol
(CAS: 93315-44-7)
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Leiopyrrole

(CAS: 5633-16-9)
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Caption: Plausible synthetic pathway for Leiopyrrole.

This proposed pathway suggests a Paal-Knorr pyrrole synthesis between 2-aminophenol and
1-phenyl-1,4-pentanedione to form the pyrrole-phenol intermediate, followed by an
etherification reaction with 2-chloro-N,N-diethylethanamine to yield Leiopyrrole.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological assays of
Leiopyrrole are not available in the reviewed literature. Researchers interested in working with
this compound would need to develop and validate their own methodologies based on standard
procedures for similar chemical structures and anticholinergic drug candidates.

General Considerations for Protocol Development:

¢ Synthesis: The proposed synthesis should be carried out under inert atmosphere (e.g.,
nitrogen or argon) using anhydrous solvents. Reaction progress should be monitored by
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techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

« Purification: The crude product would likely require purification by column chromatography
on silica gel.

 Structural Elucidation: The identity and purity of the synthesized Leiopyrrole should be
confirmed using a combination of analytical techniques, including Nuclear Magnetic
Resonance (NMR) spectroscopy (*H and 3C), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS).

» Biological Assays: To confirm its anticholinergic activity, radioligand binding assays using
muscarinic receptor subtypes (M1-M5) could be performed to determine the binding affinity
(Ki). Functional assays, such as measuring the inhibition of acetylcholine-induced
contractions in smooth muscle preparations (e.g., guinea pig ileum), could be used to
determine its potency (IC50 or pA2).

Conclusion

Leiopyrrole (CAS 5633-16-9) is an anticholinergic agent with a defined chemical structure but
limited publicly available data on its specific physicochemical properties, biological activity, and
experimental protocols. This guide provides a summary of the existing information and outlines
a potential synthetic route and general methodologies for further investigation. The lack of
detailed experimental data highlights an opportunity for further research to fully characterize
this compound and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.hxchem.net/dictionarye/5633-16-9.html
http://www.bio-fount.com/cn/goods2/300472_1105.html
https://www.targetmol.com/attachment/sds/7FBF6A26-989F-4A5B-AFBE-885B0CD3E17B/T25654
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1657973/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1657973/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1657973/full
https://www.benchchem.com/product/b1674708#leiopyrrole-cas-number-5633-16-9-properties
https://www.benchchem.com/product/b1674708#leiopyrrole-cas-number-5633-16-9-properties
https://www.benchchem.com/product/b1674708#leiopyrrole-cas-number-5633-16-9-properties
https://www.benchchem.com/product/b1674708#leiopyrrole-cas-number-5633-16-9-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

